Cas no 1805473-18-0 (3-Bromo-2-nitropyridine-6-sulfonamide)

• Product Name: 3-Bromo-2-nitropyridine-6-sulfonamide
• CAS No: 1805473-18-0
• MF: C₅H₄BrN₃O₄S
• MW: 282.07195854187
• CID: 4902010
• Update Time: 2025-10-29

3-Bromo-2-nitropyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-nitropyridine-6-sulfonamide

• Inchi： 1S/C5H4BrN3O4S/c6-3-1-2-4(14(7,12)13)8-5(3)9(10)11/h1-2H,(H2,7,12,13)
• InChI Key： JALDRIBCGZQDPH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=NC=1[N+](=O)[O-])S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 321
• XLogP3: 0.6
• Topological Polar Surface Area: 127

Additional information on 3-Bromo-2-nitropyridine-6-sulfonamide

Professional Introduction to 3-Bromo-2-nitropyridine-6-sulfonamide (CAS No. 1805473-18-0)

3-Bromo-2-nitropyridine-6-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number CAS No. 1805473-18-0, belongs to a class of heterocyclic aromatic sulfonamides, which are widely recognized for their role in medicinal chemistry. The presence of both bromine and nitro substituents on the pyridine ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The< strong>3-Bromo-2-nitropyridine-6-sulfonamide molecule exhibits a distinct electronic distribution due to the electron-withdrawing nature of the nitro group and the electron-donating effect of the bromine atom. This balance makes it an attractive candidate for further functionalization, enabling chemists to design novel compounds with tailored biological activities. In recent years, there has been a surge in research focused on developing new sulfonamide derivatives as potential therapeutic agents, particularly in the treatment of infectious diseases and inflammatory conditions.

One of the most compelling aspects of 3-Bromo-2-nitropyridine-6-sulfonamide is its versatility in synthetic chemistry. The bromine atom can be readily displaced by various nucleophiles, allowing for the introduction of diverse functional groups. Similarly, the nitro group can be reduced to an amine, providing access to further modifications. These characteristics have made this compound a cornerstone in the development of new drug candidates. For instance, researchers have utilized it as a building block in the synthesis of kinase inhibitors, which are crucial in targeting various types of cancer.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonamide moieties in drug design. The< strong>3-Bromo-2-nitropyridine-6-sulfonamide scaffold has been particularly effective in modulating enzyme activity, with several studies demonstrating its potential as an antiviral and antibacterial agent. The nitro group, in particular, has been shown to enhance binding affinity to biological targets by influencing electronic interactions. This has led to the exploration of its derivatives as inhibitors of enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity.

The< strong>CAS No. 1805473-18-0 designation ensures that researchers can reliably identify and source this compound for their studies. Its stability under standard storage conditions makes it a practical choice for both laboratory-scale experiments and industrial applications. Moreover, its well-documented synthetic routes provide chemists with a solid foundation for scaling up production without compromising purity or yield.

In conclusion, 3-Bromo-2-nitropyridine-6-sulfonamide represents a significant advancement in the realm of pharmaceutical chemistry. Its unique structural features and reactivity profile make it an invaluable tool for developing new therapeutic agents. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its place as a key intermediate in modern drug discovery efforts.